Cas no 130037-82-0 (L-Glutamic acid, homopolymer, 2-(3,3-dimethyl-6-nitrospiro(2H-1-benzopyran-2,2-(2H)indole)-1(3H)-yl)ethyl ester)

• Product name: L-Glutamic acid, homopolymer, 2-(3,3-dimethyl-6-nitrospiro(2H-1-benzopyran-2,2-(2H)indole)-1(3H)-yl)ethyl ester
• CAS No: 130037-82-0
• MF: ₄[C₂₀H₂₀N₂O₄]^.C₅H₉NO₄
• MW: 1556.66446
• CID: 183823
• PubChem ID: 11980092

L-Glutamic acid, homopolymer, 2-(3,3-dimethyl-6-nitrospiro(2H-1-benzopyran-2,2-(2H)indole)-1(3H)-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, homopolymer, 2-(3,3-dimethyl-6-nitrospiro(2H-1-benzopyran-2,2-(2H)indole)-1(3H)-yl)ethyl ester
• (2S)-2-aminopentanedioic acid,2-(3',3'-dimethyl-6-nitrospiro[chromene-2,2'-indole]-1'-yl)ethanol
• L-Glutamic acid, homopolymer, 2-(3,3-dimethyl-6-nitrospiro(2H-1-benzopyran-2,2-(2H)indole)-1(3...
• poly(spiropyran-glutamate)
• L-glutamic acid - 2-(3',3'-dimethyl-6-nitrospiro[chromene-2,2'-indol]-1'(3'H)-yl)ethanol (1:4)
• L-Glutamic acid, homopolymer, 2-(3',3'-dimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole)-1'(3'H)-yl)ethyl ester
• (2S)-2-aminopentanedioic acid;2-(3',3'-dimethyl-6-nitrospiro[chromene-2,2'-indole]-1'-yl)ethanol
• 130037-82-0

• Inchi： InChI=1S/4C20H20N2O4.C5H9NO4/c4*1-19(2)16-5-3-4-6-17(16)21(11-12-23)20(19)10-9-14-13-15(22(24)25)7-8-18(14)26-20;6-3(5(9)10)1-2-4(7)8/h4*3-10,13,23H,11-12H2,1-2H3;3H,1-2,6H2,(H,7,8)(H,9,10)/t;;;;3-/m....0/s1
• InChI Key： CNFRTDPYFRPFIL-OLUGJTGJSA-N
• SMILES： OCCN1C2=CC=CC=C2C(C)(C)C21C=CC1C=C(C=CC=1O2)[N+]([O-])=O.OCCN1C2=CC=CC=C2C(C)(C)C21C=CC1C=C(C=CC=1O2)[N+]([O-])=O.OCCN1C2=CC=CC=C2C(C)(C)C21C=CC1C=C(C=CC=1O2)[N+]([O-])=O.OCCN1C2=CC=CC=C2C(C)(C)C21C=CC1C=C(C=CC=1O2)[N+]([O-])=O.OC(CC[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 1555.62238626g/mol
• Monoisotopic Mass: 1555.62238626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 114
• Rotatable Bond Count: 12
• Complexity: 731
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 415Ų